![molecular formula C18H20N2O2 B2673542 4-[(4-phenylpiperazin-1-yl)methyl]benzoic Acid CAS No. 358678-81-6](/img/structure/B2673542.png)
4-[(4-phenylpiperazin-1-yl)methyl]benzoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(4-phenylpiperazin-1-yl)methyl]benzoic Acid” is a compound that is useful in organic synthesis . It is used as an intermediate in the pharmaceutical industry .
Synthesis Analysis
The synthesis of this compound involves the use of 1-Methylpiperazine and 4-Formylbenzoic acid . There are also other synthetic strategies that have been adopted to obtain the target compounds .Physical And Chemical Properties Analysis
The compound “4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride” has a molecular weight of 307.22 and a melting point of 305-307°C . It is soluble in water and slightly soluble in methanol when heated . The compound is a white solid .Scientific Research Applications
- Role of 4-[(4-phenylpiperazin-1-yl)methyl]benzoic acid : This compound has been designed and synthesized as an acetylcholinesterase inhibitor (AChEI) for AD treatment . AChEIs enhance acetylcholine levels, which can temporarily relieve symptoms and reduce memory impairment in AD patients.
- Synthesis : Novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one derivatives were synthesized .
- Design and Evaluation : A series of aryl (4-phenylpiperazin-1-yl)methanethione derivatives were synthesized and tested against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase .
Alzheimer’s Disease (AD) Treatment
Antibacterial Activity
Enzyme Inhibition
Chemical Synthesis and Characterization
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(4-phenylpiperazin-1-yl)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c21-18(22)16-8-6-15(7-9-16)14-19-10-12-20(13-11-19)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPRWXULBKHXFQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)C(=O)O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-phenylpiperazin-1-yl)methyl]benzoic Acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.